Cas no 26838-05-1 (Steinapol SBF 12)

• Product name: Steinapol SBF 12
• CAS No: 26838-05-1
• MF: ₂[C₁₆H₂₉O₇S-]^.₂[Na+]
• MW: 776.90412
• CID: 259036

Steinapol SBF 12 Chemical and Physical Properties

Names and Identifiers

• Steinapol SBF 12
• Disodium 4-(dodecyloxy)-4-oxo-2-sulfonatobutanoate
• DISODIUM LAURYL SULFOSUCCINATE
• SULFO-BUTANEDIOIC ACID C-DODECYL ESTE DISODIUM SALT
• disodium C-dodecyl sulphonatosuccinate
• Butanedioic acid, 2-sulfo-, C-dodecyl ester, sodium salt (1:2)
• Butanedioic acid, sulfo-, 1-dodecyl ester, disodium salt
• Butanedioic acid, sulfo-, C-dodecyl ester, disodium salt
• sodium 1-carboxy-3-(dodecyloxy)-3-oxopropane-1-sulfonate
• Succinic acid, sulfo-, monododecyl ester, disodium salt
• Sulfobutanedioic acid, 1-dodecyl ester, disodium salt

• Inchi： InChI=1S/2C16H30O7S.2Na/c2*1-2-3-4-5-6-7-8-9-10-11-12-23-16(19)14(13-15(17)18)24(20,21)22;;/h2*14H,2-13H2,1H3,(H,17,18)(H,20,21,22);;/q;;2*+1/p-2
• InChI Key： KHIQYZGEUSTKSB-UHFFFAOYSA-L
• SMILES： [Na+].[Na+].CCCCCCCCCCCCOC(C(S(=O)(O)=O)CC([O-])=O)=O.CCCCCCCCCCCCOC(C(S(=O)(O)=O)CC([O-])=O)=O

Additional information on Steinapol SBF 12

Professional Introduction to Compound CAS No. 26838-05-1 and Product Name: Steinapol SBF 12

The compound with the CAS number 26838-05-1 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, often referred to by its product name Steinapol SBF 12, is widely recognized for its unique properties and applications in various scientific and industrial domains. The chemical structure and functional attributes of this compound have been extensively studied, leading to a deeper understanding of its potential benefits and uses.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that exhibit promising therapeutic effects. Among these, Steinapol SBF 12 has emerged as a compound of interest due to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for the development of drugs that can target diseases with minimal side effects. The compound's molecular architecture, characterized by its complex functional groups, allows it to bind effectively to receptors and enzymes involved in various metabolic pathways.

One of the most compelling aspects of 26838-05-1 is its role in drug discovery and development. Researchers have leveraged its unique chemical properties to design molecules that can modulate biological processes at the molecular level. For instance, studies have shown that derivatives of this compound can inhibit the activity of enzymes associated with inflammatory responses, making it a potential candidate for treating chronic inflammatory diseases. The ability of Steinapol SBF 12 to interact with these enzymes without affecting other biological systems underscores its therapeutic potential.

The industrial applications of 26838-05-1 are equally noteworthy. In biochemical research, this compound is used as a reference standard for analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). Its well-characterized properties make it an ideal benchmark for quality control in pharmaceutical manufacturing. Additionally, Steinapol SBF 12 has found use in material science, where it serves as a precursor for synthesizing advanced materials with tailored properties.

Recent advancements in computational chemistry have further enhanced the understanding of 26838-05-1's behavior. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at the atomic level. These insights have been instrumental in designing modified versions of the compound that exhibit improved efficacy and reduced toxicity. Such computational approaches are becoming increasingly integral in the drug discovery process, enabling researchers to predict the outcomes of chemical modifications before conducting costly laboratory experiments.

The environmental impact of 26838-05-1 is another area of growing interest. Efforts are underway to develop sustainable methods for synthesizing this compound while minimizing waste and energy consumption. Green chemistry principles are being applied to optimize production processes, ensuring that the environmental footprint of Steinapol SBF 12 is minimized. This aligns with global initiatives aimed at promoting sustainable practices across all industries.

Future research directions for 26838-05-1 include exploring its potential in personalized medicine. By understanding how individual genetic variations influence the response to this compound, researchers can develop tailored therapeutic strategies that maximize benefits while minimizing adverse effects. This approach holds promise for treating complex diseases such as cancer and neurodegenerative disorders, where traditional treatments often face significant challenges.

In conclusion, 26838-05-1 and its product name Steinapol SBF 12 represent a significant advancement in chemical research with far-reaching implications for pharmaceuticals, materials science, and environmental sustainability. The ongoing studies into its properties and applications underscore its importance as a compound that bridges multiple scientific disciplines. As research continues to uncover new possibilities, the potential uses of this compound are likely to expand even further, shaping the future of various industries.